Cas no 656228-82-9 (L-Proline, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-)

• Product Name: L-Proline, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-
• CAS No: 656228-82-9
• MF: C₂₈H₅₀N₁₂O₈
• MW: 682.772204875946
• CID: 398154
• PubChem ID: 71375642
• Update Time: 2025-04-19

L-Proline, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-arginyl-L-alanyl-L-prolyl-L-arginyl-L-seryl-
• (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoy
• DTXSID20798376
• 656228-82-9
• N~5~-(Diaminomethylidene)-L-ornithyl-L-alanyl-L-prolyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-proline

• Inchi： 1S/C28H50N12O8/c1-15(36-21(42)16(29)6-2-10-34-27(30)31)24(45)39-12-4-8-19(39)23(44)37-17(7-3-11-35-28(32)33)22(43)38-18(14-41)25(46)40-13-5-9-20(40)26(47)48/h15-20,41H,2-14,29H2,1H3,(H,36,42)(H,37,44)(H,38,43)(H,47,48)(H4,30,31,34)(H4,32,33,35)/t15-,16-,17-,18-,19-,20-/m0/s1
• InChI Key： ANTKEZKXEZJCHL-RABCQHRBSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](CCC/N=C(\N)/N)N)=O)=O)N[C@H](C(N[C@@H](CO)C(N1CCC[C@H]1C(=O)O)=O)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 682.3879
• Monoisotopic Mass: 682.38745660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 18
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 340Ų

Experimental Properties

• PSA: 335.27